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Epitalon Profile and Mechanisms

Aspect Description

Basic Structure Synthetic tetrapeptide (Ala-Glu-Asp-Gly, or AEDG) [1] [2] [3]

Origin Modelled on Epithalamin, a natural polypeptide extract from the bovine pineal
gland [1] [2]

Common Salt
Forms

Studied in free-base form; acetate and trifluoroacetate (TFA) salts are noted as
commercially available [2].

| Primary Geroprotective Mechanisms | • Telomere maintenance & telomerase activation [1] [4] •

Epigenetic regulation & gene expression modulation [1] • Enhanced antioxidant defenses & oxidative stress

resilience [1] [5] • Immune system recalibration [1] [2] • Circadian rhythm restoration [1] |

The following diagram illustrates the multi-pathway geroprotective mechanisms of Epitalon as described in

the literature.
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Mechanisms of Action

Epitalon

Telomere Maintenance
- Activates telomerase enzyme

- Elongates telomeres in human cells

Epigenetic Regulation
- Binds to promoter regions

- Modulates chromatin structure
- Restores youthful gene expression

Antioxidant Effects
- Boosts key antioxidant enzymes (e.g., SOD)

- Reduces oxidative damage markers

Immune Recalibration
- Rebalances T-cell ratios (CD4+/CD8+)
- Upregulates interleukin-2 (IL-2) mRNA

Circadian Rhythm Restoration
- Stimulates melatonin synthesis
- Re-entrains core clock genes

Click to download full resolution via product page

Experimental Evidence and Protocols

Key experimental findings from recent studies provide support for Epitalon's geroprotective potential,

particularly regarding its most-researched effect: telomere lengthening.

Study Model Treatment Protocol Key Findings & Quantitative Data

| Human Cell Lines (2025) [4] | • Cell Types: Normal fibroblast (IBR.3), epithelial (HMEC), breast cancer

(21NT, BT474). • Dosage: 1.0 μg/mL for normal cells; 0.1-1.0 μg/mL for cancer cells. • Duration: Daily for

3 weeks (normal cells) or 4 days (cancer cells). | • Telomere Lengthening: Dose-dependent extension

observed in normal cells. • Mechanism in Normal Cells: Upregulation of hTERT mRNA expression and

telomerase activity. • Mechanism in Cancer Cells: Significant telomere extension via ALT activation. | | In

Vitro & Animal Studies (Various) [1] [2] | • Models: Human fibroblasts, fruit flies, rodents, non-human

primates. • Common Route: Subcutaneous injection. • Typical Rodent Dose: 0.1–10 μg/mouse/day. •

Human Trial Dose (Limited): 0.5–1 mg/day for up to 20 days. | • Extended Replicative Lifespan: Human

cells surpassed the Hayflick limit [1]. • Lifespan Extension: Up to 25% in certain animal models [1] [6]. •

Antioxidant Effects: Stimulated expression of antioxidant enzymes like Superoxide Dismutase (SOD) [5]. •

Immune Effects: Increased IL-2 mRNA levels in murine splenocytes and rebalanced T-cell ratios [1] [2]. |
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Key Limitations and Research Gaps

When evaluating Epitalon for research purposes, several critical limitations must be considered:

Lack of Large-Scale Human Trials: The current evidence is compelling but largely based on

preclinical models (in vitro and animal studies) and small, early-stage human trials [1] [6]. Large-
scale, randomized controlled trials in humans are needed.

Limited Specific Data on TFA Salt: While the TFA salt is a commercially available form, the search
results do not provide specific pharmacological or comparative data on this variant versus the free-

base or acetate forms [2].
Unknown Long-Term Safety: The long-term safety profile of Epitalon is not yet established, and no

large-scale toxicology studies in humans have been published [1]. The potential cancer risk from
telomerase activation, while theoretically a concern, requires further investigation [1] [4].

Delivery Challenges: As a peptide, Epitalon faces bioavailability challenges. The most reliable
method in studies is subcutaneous injection; oral bioavailability is considered poor without advanced

delivery systems [1].

How to Proceed with Research

For researchers aiming to conduct studies on Epitalon TFA, here are some practical suggestions:

Source High-Purity Compounds: Ensure you obtain Epitalon TFA from a reputable supplier that

provides thorough analytical data (e.g., HPLC and mass spectrometry) to confirm the identity, purity,
and stereochemistry (the all-L form is the naturally studied configuration) [1] [2].

Design Comparative Experiments: To fill the existing knowledge gap, you could design studies that
directly compare the efficacy, stability, and bioavailability of the TFA salt form against the free-

base and acetate forms of Epitalon.
Explore Delivery Systems: Investigate novel delivery methods (e.g., dendrimer-conjugated,

intranasal, transdermal) to improve the compound's stability and absorption [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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